Cas no 370881-22-4 (tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate)

• Product Name: tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• CAS No: 370881-22-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18375268
• CID: 854041
• PubChem ID: 16099058
• Update Time: 2025-11-02

tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-8-Boc-3,8-diazabicyclo[4.2.0]octane
• 2-Methyl-2-propanyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carbo xylate
• 3,8-Diazabicyclo[4.2.0]octane-8-carboxylic acid, 1,1-dimethylethyl ester, (1R,6S)-
• tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• cis-8-Boc-3 pound not8-diazabicyclo[4.2.0]octane
• CS-0088195
• (1R,6S)-3,8-Diaza-bicyclo[4.2.0]octane-8-carboxylic acid tert-butyl ester
• VPA88100
• AS-38904
• ITVHTQLHEQGQNG-IUCAKERBSA-N
• (1R,6S)-TERT-BUTYL 3,8-DIAZABICYCLO[4.2.0]OCTANE-8-CARBOXYLATE
• MFCD14581309
• rac-tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• 2839409-94-6
• (1R,6S)-TERT-BUTYL3,8-DIAZABICYCLO[4.2.0]OCTANE-8-CARBOXYLATE
• DTXSID60582690
• DB-361858
• AKOS024256884
• 370881-22-4
• cis-8-Boc-3,8-diazabicyclo[4.2.0]octane
• 370881-00-8
• EN300-716243
• AC2561
• (1R,6S)-Rel-3,8-diazabicyclo[4.2.0]octane-8-carboxylic acid 1,1-dimethylethyl ester
• MFCD18375268
• DB-369947
• rac-tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate, cis
• SCHEMBL929120

• MDL： MFCD18375268
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-12-6-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： ITVHTQLHEQGQNG-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CCNC[C@H]12)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate

tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate (CAS No. 370881-22-4): A Comprehensive Overview

The compound tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate (CAS No. 370881-22-4) is a highly specialized bicyclic amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique diazabicyclo[4.2.0]octane scaffold makes it a valuable building block for designing novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition. This article delves into its structural features, synthetic utility, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate revolves around its stereochemistry and chiral purity. The (1R,6S) configuration is critical for its biological activity, as enantiopure compounds often exhibit superior efficacy in drug development. Researchers are increasingly interested in asymmetric synthesis methods to produce this compound with high optical purity, a topic trending in green chemistry and catalysis discussions.

The tert-butyloxycarbonyl (Boc) protecting group in this molecule is another focal point. It offers stability during multi-step syntheses while allowing selective deprotection under mild conditions. This feature aligns with the growing demand for sustainable synthetic routes and atom-economical processes—key themes in modern medicinal chemistry. The compound’s role in constructing nitrogen-rich heterocycles also makes it relevant to proteolysis-targeting chimera (PROTAC) research, a hot topic in drug discovery circles.

From a physicochemical property perspective, CAS No. 370881-22-4 exhibits moderate solubility in polar organic solvents, which facilitates its use in parallel synthesis and high-throughput screening. Its molecular weight (254.34 g/mol) and logP values suggest favorable bioavailability profiles, often queried in ADMET prediction studies. These characteristics position it as a promising intermediate for CNS-penetrant molecules, addressing the rising interest in blood-brain barrier (BBB) crossing agents.

In the context of intellectual property, patents referencing tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate often highlight its utility in kinase inhibitor design. This connects to the surge in searches for targeted cancer therapies and signal transduction modulation. The compound’s bicyclic framework mimics natural product architectures, a strategy gaining traction in fragment-based drug design (FBDD)—a technique frequently explored in AI-driven molecular modeling platforms.

Supply chain inquiries about CAS 370881-22-4 often emphasize scalable synthesis and GMP compliance, reflecting industry needs for kilogram-scale production. Analytical methods like HPLC purity assays and chiral SFC are commonly discussed alongside this compound, underscoring the importance of quality control in preclinical development. These aspects resonate with the broader shift toward QbD (Quality by Design) principles in pharmaceutical manufacturing.

Emerging applications of diazabicyclo[4.2.0]octane derivatives in peptide mimetics and macrocyclization further elevate the relevance of this compound. With the peptide therapeutics market expanding, searches for conformationally constrained scaffolds have spiked—a niche where this molecule’s rigid bicyclic core offers distinct advantages. Its potential in covalent inhibitor design also taps into the popularity of irreversible binding mechanisms in oncology targets.

Environmental considerations are increasingly shaping compound selection, and tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate scores well in E-factor assessments due to its efficient synthetic routes. This aligns with the green chemistry metrics movement, a subject of numerous sustainability-focused research papers. The compound’s stability under ambient storage conditions also reduces waste—a key concern in laboratory best practices discussions.

In summary, CAS 370881-22-4 represents a versatile tool for structure-activity relationship (SAR) exploration, bridging multiple disciplines from computational chemistry to process optimization. Its intersection with trending topics like AI-assisted molecular design, sustainable synthesis, and targeted drug delivery ensures its continued prominence in scientific literature and industrial applications.